Cas no 2172318-34-0 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobenzoic acid)

2-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobenzoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a methoxymethyl side chain and a benzoic acid moiety, offering enhanced solubility and stability during solid-phase peptide synthesis (SPPS). The Fmoc group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions. This compound is particularly useful for introducing sterically hindered or modified amino acid residues into peptide sequences. Its optimized design facilitates efficient coupling while minimizing side reactions, making it a valuable building block for the synthesis of complex peptides and peptidomimetics in pharmaceutical and biochemical research.
2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobenzoic acid structure
2172318-34-0 structure
Product Name:2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobenzoic acid
CAS No:2172318-34-0
MF:C27H26N2O6
MW:474.505147457123
CID:6235109
PubChem ID:165485453
Update Time:2025-10-28

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobenzoic acid
    • 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)propanamido]benzoic acid
    • 2172318-34-0
    • EN300-1501177
    • Inchi: 1S/C27H26N2O6/c1-27(16-34-2,25(32)28-23-14-8-7-13-21(23)24(30)31)29-26(33)35-15-22-19-11-5-3-9-17(19)18-10-4-6-12-20(18)22/h3-14,22H,15-16H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
    • InChI Key: MFZBGNQJYJHKPQ-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(NC1C=CC=CC=1C(=O)O)=O)(C)COC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 474.17908655g/mol
  • Monoisotopic Mass: 474.17908655g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 9
  • Complexity: 753
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 114Ų

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1501177-1.0g
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)propanamido]benzoic acid
2172318-34-0
1g
$0.0 2023-06-06
Enamine
EN300-1501177-50mg
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)propanamido]benzoic acid
2172318-34-0
50mg
$2829.0 2023-09-27
Enamine
EN300-1501177-100mg
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)propanamido]benzoic acid
2172318-34-0
100mg
$2963.0 2023-09-27
Enamine
EN300-1501177-250mg
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)propanamido]benzoic acid
2172318-34-0
250mg
$3099.0 2023-09-27
Enamine
EN300-1501177-500mg
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)propanamido]benzoic acid
2172318-34-0
500mg
$3233.0 2023-09-27
Enamine
EN300-1501177-1000mg
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)propanamido]benzoic acid
2172318-34-0
1000mg
$3368.0 2023-09-27
Enamine
EN300-1501177-2500mg
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)propanamido]benzoic acid
2172318-34-0
2500mg
$6602.0 2023-09-27
Enamine
EN300-1501177-5000mg
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)propanamido]benzoic acid
2172318-34-0
5000mg
$9769.0 2023-09-27
Enamine
EN300-1501177-10000mg
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)propanamido]benzoic acid
2172318-34-0
10000mg
$14487.0 2023-09-27

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobenzoic acid Related Literature

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobenzoic acid

Recent Advances in the Study of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobenzoic acid (CAS: 2172318-34-0)

The compound 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobenzoic acid (CAS: 2172318-34-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methoxymethyl side chain, has shown promising potential in peptide synthesis and drug development. Recent studies have focused on its applications as a building block in solid-phase peptide synthesis (SPPS) and its role in enhancing the stability and bioavailability of peptide-based therapeutics.

One of the key findings from recent research is the compound's ability to facilitate the synthesis of complex peptides with improved yield and purity. The Fmoc group, a widely used protecting group in peptide chemistry, ensures the selective deprotection of amino acids during synthesis, while the methoxymethyl side chain contributes to the solubility and reactivity of the intermediate products. This dual functionality makes 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobenzoic acid a valuable tool for researchers working on the development of novel peptide-based drugs.

In addition to its synthetic utility, recent investigations have explored the pharmacological properties of derivatives of this compound. Preliminary in vitro studies have demonstrated that certain analogs exhibit moderate inhibitory activity against specific enzymes involved in inflammatory pathways. These findings suggest potential applications in the treatment of chronic inflammatory diseases, although further in vivo studies are required to validate these effects and assess the compound's safety profile.

Another area of interest is the compound's potential use in the development of targeted drug delivery systems. Researchers have investigated its incorporation into nanocarriers designed to enhance the delivery of therapeutic peptides to specific tissues or cells. The methoxymethyl group, in particular, has been shown to improve the stability of these nanocarriers in physiological environments, thereby increasing their efficacy and reducing off-target effects.

Despite these promising developments, challenges remain in the large-scale production and application of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobenzoic acid. Issues such as cost-effectiveness, scalability, and the need for further optimization of synthetic protocols are currently being addressed by research teams worldwide. Collaborative efforts between academia and industry are expected to drive advancements in this area, paving the way for broader utilization of this compound in pharmaceutical development.

In conclusion, 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)propanamidobenzoic acid (CAS: 2172318-34-0) represents a versatile and valuable molecule in the realm of chemical biology and drug discovery. Its unique structural features and functional properties make it a promising candidate for various applications, from peptide synthesis to targeted drug delivery. Continued research and development efforts are likely to uncover additional uses and optimize its performance, further solidifying its role in advancing pharmaceutical science.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.